1-(2-Pyrimidin-2-ylpyrrolidin-1-yl)prop-2-en-1-one

• IUPAC Name: 1-(2-pyrimidin-2-ylpyrrolidin-1-yl)prop-2-en-1-one
• InChI: InChI=1S/C11H13N3O/c1-2-10(15)14-8-3-5-9(14)11-12-6-4-7-13-11/h2,4,6-7,9H,1,3,5,8H2
• InChI Key: YYMZJUQJWOTIBP-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)N1CCCC1C2=NC=CC=N2
• Molecular Formula: C11H13N3O
• Molecular Weight: 203.24 g/mol
• CAS No.: 2190141-70-7

Description

1-(2-Pyrimidin-2-ylpyrrolidin-1-yl)prop-2-en-1-one, also known as PDP, is a chemical compound that has been the subject of scientific research due to its potential applications in various fields. PDP is a pyrrolidine-based compound that has been synthesized using different methods.

Mechanism of Action

The mechanism of action of 1-(2-Pyrimidin-2-ylpyrrolidin-1-yl)prop-2-en-1-one is not fully understood. However, studies have shown that this compound can interact with various proteins and enzymes, leading to changes in their activity. This compound has been shown to inhibit the activity of enzymes such as tyrosine kinase and protein kinase C. This compound has also been shown to interact with proteins such as tubulin and tau, which are involved in the formation of microtubules.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. Studies have shown that this compound can inhibit the growth of cancer cells and induce apoptosis. This compound has also been shown to have neuroprotective effects, including the prevention of neuronal damage and the reduction of oxidative stress.

Advantages and Limitations for Lab Experiments

1-(2-Pyrimidin-2-ylpyrrolidin-1-yl)prop-2-en-1-one has advantages and limitations for lab experiments. This compound is a relatively stable compound that can be synthesized using different methods. This compound has been shown to have potential applications in various fields, including medicinal chemistry and neuroscience. However, this compound has limitations, including its limited solubility in aqueous solutions and its potential toxicity.

Future Directions

There are many future directions for the study of 1-(2-Pyrimidin-2-ylpyrrolidin-1-yl)prop-2-en-1-one. One direction is to further investigate the mechanism of action of this compound and its interactions with proteins and enzymes. Another direction is to study the potential applications of this compound in drug discovery and development. Additionally, future studies may focus on the optimization of the synthesis method of this compound and the development of new derivatives of this compound with improved properties.
Conclusion:
In conclusion, this compound is a pyrrolidine-based compound that has been the subject of scientific research due to its potential applications in various fields. This compound has been synthesized using different methods and has been studied for its potential use as a drug candidate for the treatment of various diseases. This compound has advantages and limitations for lab experiments, and there are many future directions for the study of this compound.

Synthesis Methods

1-(2-Pyrimidin-2-ylpyrrolidin-1-yl)prop-2-en-1-one has been synthesized using different methods, including the reaction of pyrrolidine-2-carboxylic acid with pyrimidine-2-carbaldehyde, and the reaction of pyrrolidine-2-carboxylic acid with pyrimidine-2-carboxylic acid. The synthesis of this compound is a multi-step process that involves the use of reagents such as phosphorus oxychloride, triethylamine, and acetic anhydride.

Scientific Research Applications

1-(2-Pyrimidin-2-ylpyrrolidin-1-yl)prop-2-en-1-one has potential applications in various fields, including medicinal chemistry, biochemistry, and neuroscience. This compound has been studied for its potential use as a drug candidate for the treatment of various diseases, including cancer and neurological disorders. This compound has also been studied for its role in enzyme inhibition, protein-protein interactions, and receptor binding.